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Compound of Interest

Compound Name: Diiron nonacarbonyl

Cat. No.: B1239563

Get Quote

The safe handling and disposal of diiron nonacarbonyl are critical for ensuring laboratory

safety and environmental protection. This guide provides essential procedural information for

researchers, scientists, and drug development professionals. Diiron nonacarbonyl is a

flammable, air-sensitive, and moisture-sensitive solid that can release toxic carbon monoxide

gas upon decomposition.[1][2] Adherence to these protocols is mandatory to mitigate risks.

Immediate Safety Information
Before handling or disposing of diiron nonacarbonyl, it is crucial to be aware of its hazards

and take the necessary precautions.

Core Hazards:

Flammable Solid: Poses a significant fire hazard and requires careful management to

prevent ignition.[1][3]

Toxicity: Toxic if inhaled or swallowed, primarily due to the potential release of carbon

monoxide (CO), a potent asphyxiant.[1][4]
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Sensitivity: Highly sensitive to air, moisture, light, and heat, which can lead to decomposition.

[1][3][5] It decomposes at approximately 100°C.[1]

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield conforming to EN 166 (EU) or

NIOSH (US) standards.[6][7]

Hand Protection: Use appropriate protective gloves; inspect them before use.[3][6]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6] For

significant risk, fire/flame resistant and impervious clothing is recommended.[7]

Respiratory Protection: Handle only in a well-ventilated area, preferably in a fume hood or

glovebox under an inert atmosphere.[1][3] If exposure limits are exceeded, a full-face

respirator may be necessary.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for diiron nonacarbonyl relevant to its

safe handling and disposal.

Property Value Source(s)

Decomposition Temperature ~100 °C / 212 °F [1][8]

Recommended Storage Temp.
2 - 8 °C (or in freezer) under

an inert atmosphere
[3][8][9]

Density 2.08 g/cm³ [1]

Experimental Protocols: Disposal & Spill Cleanup
The following sections provide detailed, step-by-step methodologies for the routine disposal of

diiron nonacarbonyl waste and for handling accidental spills.

Step-by-Step Disposal Protocol
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Waste diiron nonacarbonyl and contaminated materials are classified as hazardous waste.[8]

Disposal must comply with all local, state, and federal regulations.[6]

Preparation for Disposal:

Ensure all required PPE is worn correctly.

Conduct all operations under an inert atmosphere (e.g., in a glovebox or fume hood) to

prevent decomposition and release of CO.[1][3]

Use spark-proof tools and ground all equipment to prevent static discharge.[6][9]

Packaging Waste:

Carefully place the diiron nonacarbonyl waste and any contaminated materials (e.g.,

gloves, absorbent pads, empty containers) into a suitable, clearly labeled, and sealed

container.

Empty containers still retain product residue and can be dangerous; they should be

treated as hazardous waste.[6]

Contaminated packaging should be disposed of as unused product.[3]

Final Disposal Method:

The primary recommended method is incineration in a licensed chemical incinerator

equipped with an afterburner and scrubber.[1][3] Exercise extreme caution during ignition

due to the material's high flammability.[3]

Alternatively, arrange for a licensed hazardous waste disposal company to collect and

manage the waste.[3]

Crucially, do not release diiron nonacarbonyl into the environment, drains, or sewer

systems.[1][8]

Spill & Leak Cleanup Procedure
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In the event of a spill, immediate and careful action is required to prevent exposure and

environmental contamination.

Immediate Response:

Evacuate all non-essential personnel from the spill area.[1][3]

Ensure the area is well-ventilated.[6]

Remove all sources of ignition immediately.[3][6]

Containment and Cleanup:

Wearing full PPE, approach the spill.

Cover the spill with an inert, non-sparking absorbent material such as dry sand or

vermiculite.[1]

Using spark-proof tools, carefully sweep or shovel the contained material into a suitable,

closed container for hazardous waste disposal.[3][6][8] Avoid creating dust.[6]

Do not use water or allow the material to come into contact with water during cleanup.[3]

[7]

Post-Cleanup:

Thoroughly decontaminate the spill area.

Package all contaminated cleanup materials and PPE for disposal according to the

protocol described above.

Wash hands and any exposed skin thoroughly after handling.[6]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of diiron nonacarbonyl waste.
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Caption: Workflow for the safe disposal of diiron nonacarbonyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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